Cas no 30098-17-0 (Benzenepentanoic acid, 2,5-dimethyl-)

Benzenepentanoic acid, 2,5-dimethyl- structure
30098-17-0 structure
Product Name:Benzenepentanoic acid, 2,5-dimethyl-
CAS No:30098-17-0
MF:C13H18O2
MW:206.280824184418
CID:1441616
PubChem ID:11390129
Update Time:2025-04-20

Benzenepentanoic acid, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepentanoic acid, 2,5-dimethyl-
    • 5-(2,5-dimethylphenyl)pentanoic Acid
    • 30098-17-0
    • SCHEMBL6207760
    • SY364880
    • Inchi: 1S/C13H18O2/c1-10-7-8-11(2)12(9-10)5-3-4-6-13(14)15/h7-9H,3-6H2,1-2H3,(H,14,15)
    • InChI Key: LEHJMQZFHCYCCQ-UHFFFAOYSA-N
    • SMILES: OC(CCCCC1C=C(C)C=CC=1C)=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

Benzenepentanoic acid, 2,5-dimethyl- Related Literature

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